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Compound of Interest

Compound Name: Iron methoxide

Cat. No.: B13792851

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic techniques utilized in

the characterization of iron(III) methoxide, a compound of significant interest due to its role in

various chemical and biological processes. Given its propensity to form polynuclear clusters

and undergo hydrolysis, a multi-faceted spectroscopic approach is essential for a thorough

understanding of its structural and electronic properties. This document outlines the key

spectroscopic methodologies, presents available data, and provides procedural insights for the

analysis of this reactive species.

Synthesis of Iron(III) Methoxide Complexes
The preparation of iron(III) methoxide complexes for spectroscopic analysis often involves the

reaction of an iron(III) salt with a methoxide source in a non-aqueous solvent to prevent

hydrolysis.

Experimental Protocol: Synthesis of an Iron(III) Methoxide-Containing Complex

A common synthetic route involves the reaction of anhydrous iron(III) chloride with sodium

methoxide in a dry, inert solvent like methanol or a methanol/co-solvent mixture under an inert
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atmosphere (e.g., nitrogen or argon).

Preparation of Sodium Methoxide: Sodium metal is cautiously added to anhydrous methanol

in a flask equipped with a reflux condenser and a drying tube. The reaction is allowed to

proceed until all the sodium has reacted.

Reaction with Iron(III) Chloride: A solution of anhydrous iron(III) chloride in anhydrous

methanol is prepared separately.

Complex Formation: The sodium methoxide solution is slowly added to the iron(III) chloride

solution with constant stirring. The reaction mixture may change color, and a precipitate of

sodium chloride will form.

Isolation: The precipitated sodium chloride is removed by filtration. The filtrate, containing the

iron(III) methoxide complex, can be used for solution-phase spectroscopic studies, or the

solvent can be removed under reduced pressure to yield a solid product.

It is crucial to note that the resulting product may be a mixture of monomeric, dimeric, or higher

nuclearity species, and its composition can be highly dependent on the reaction conditions.

Spectroscopic Characterization Techniques
A combination of spectroscopic methods is necessary to fully characterize the electronic

structure, coordination environment, and magnetic properties of iron(III) methoxide.

Infrared (IR) Spectroscopy
Infrared spectroscopy is a valuable tool for identifying the vibrational modes associated with the

methoxide ligand and the iron-oxygen bond.

Experimental Protocol: FT-IR Spectroscopy

Sample Preparation: Solid samples are typically prepared as KBr pellets or as a mull in

Nujol. Solution-phase spectra can be obtained using an appropriate solvent and a liquid-cell

accessory.

Data Acquisition: The spectrum is recorded on a Fourier Transform Infrared (FT-IR)

spectrometer, typically over the range of 4000-400 cm⁻¹.
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Data Analysis: The spectrum is analyzed for characteristic absorption bands. The C-O

stretching vibration of the methoxide group and the Fe-O stretching vibration are of particular

interest.

A single C-O methoxide stretching band is often interpreted as indicative of equivalent, bridging

methoxo groups in polynuclear structures.[1]

Table 1: Characteristic Infrared Frequencies for Iron(III) Methoxide Complexes

Vibrational Mode Frequency Range (cm⁻¹) Reference

C-O Stretch (Methoxide) 1038 - 1052 [1]

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the iron(III)

center and ligand-to-metal charge transfer (LMCT) bands. The hydrolysis of iron(III) species

can be monitored by observing changes in the UV-Vis spectrum.[2][3][4]

Experimental Protocol: UV-Vis Spectroscopy

Sample Preparation: A dilute solution of the iron(III) methoxide complex is prepared in a

suitable, non-absorbing solvent.

Data Acquisition: The absorption spectrum is recorded using a dual-beam UV-Vis

spectrophotometer over a wavelength range of approximately 200-800 nm.

Data Analysis: The wavelengths of maximum absorbance (λmax) and the corresponding

molar absorptivities (ε) are determined. LMCT bands for iron(III) hydroxo complexes are

typically observed below 400 nm.[2][3][4]

Table 2: UV-Vis Absorption Data for Related Iron(III) Complexes
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Complex Type λmax (nm) Assignment Reference

Iron(III) hydroxo

complexes
< 400

Ligand-to-Metal

Charge Transfer

(LMCT)

[2][3][4]

Iron(III) chloride

complexes
up to 360

Ligand-to-Metal

Charge Transfer

(LMCT)

[4]

Mössbauer Spectroscopy
57Fe Mössbauer spectroscopy is a powerful technique for determining the oxidation state, spin

state, and coordination environment of the iron nucleus. The isomer shift (δ) and quadrupole

splitting (ΔEQ) are key parameters obtained from the spectrum.

Experimental Protocol: 57Fe Mössbauer Spectroscopy

Sample Preparation: A solid sample of the 57Fe-enriched (if necessary) iron(III) methoxide

complex is placed in a sample holder.

Data Acquisition: The spectrum is recorded at low temperatures (e.g., 80 K) using a

Mössbauer spectrometer with a 57Co source.

Data Analysis: The spectrum is fitted to Lorentzian line shapes to extract the isomer shift (δ)

and quadrupole splitting (ΔEQ). High-spin iron(III) complexes typically exhibit small isomer

shifts and quadrupole splittings.

Table 3: Representative Mössbauer Parameters for High-Spin Iron(III) Complexes

Parameter Typical Value Range (mm/s) at 80 K

Isomer Shift (δ) relative to α-Fe 0.4 - 0.6

Quadrupole Splitting (ΔEQ) 0.0 - 0.9

Note: Specific data for pure iron(III) methoxide is scarce in the literature; these are typical

values for high-spin Fe(III) in an oxygen-rich environment.
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Electron Paramagnetic Resonance (EPR) Spectroscopy
EPR spectroscopy is used to study paramagnetic species, such as high-spin iron(III) (d⁵,

S=5/2). The g-factor is a key parameter derived from the EPR spectrum, which provides

information about the electronic environment of the iron center.

Experimental Protocol: EPR Spectroscopy

Sample Preparation: A frozen solution or a powdered solid sample of the iron(III) methoxide

complex is placed in a quartz EPR tube.

Data Acquisition: The spectrum is recorded at low temperatures (e.g., 77 K) using an X-band

or Q-band EPR spectrometer.

Data Analysis: The g-values are determined from the positions of the resonance signals in

the spectrum. For high-spin iron(III) in a rhombically distorted environment, signals around g

≈ 4.3 are characteristic. Signals around g = 2.0 can indicate clusters of Fe(III) ions with

strong spin-spin interactions.[5]

Table 4: Typical EPR g-values for High-Spin Iron(III) Species

g-value Interpretation Reference

~ 4.3
Rhombically distorted

tetrahedral or octahedral Fe(III)
[5]

~ 2.0
Clusters of Fe(III) ions with

strong spin-spin interaction
[5]

Logical Workflow for Spectroscopic
Characterization
The following diagram illustrates a logical workflow for the comprehensive spectroscopic

characterization of an iron(III) methoxide complex.
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Caption: Experimental workflow for the synthesis and spectroscopic characterization of iron(III)

methoxide.

Conclusion
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The spectroscopic characterization of iron(III) methoxide is a complex undertaking that requires

a suite of analytical techniques. Infrared spectroscopy confirms the presence of the methoxide

ligand, while UV-Visible spectroscopy probes the electronic transitions. Mössbauer and EPR

spectroscopies provide detailed insights into the nuclear and electronic environments of the

iron center, respectively. Due to the compound's reactivity, particularly its tendency towards

hydrolysis and polynuclear cluster formation, the interpretation of spectroscopic data must be

approached with care, and the results from different techniques should be correlated to build a

comprehensive model of the species under investigation. This guide provides a foundational

framework for researchers engaged in the study of this important iron(III) compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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